Flavonoids
  • Irilone
    Irilone
    • Cat. No.:
    • B024697
    • CAS No.:
    • 41653-81-0
    • Molecular Formula:
    • C16H10O6
    • Molecular Weight:
    • 298.25 g/mol
    Description
    Irilone is a hydroxyisoflavone that is 6,7-methylenedioxyisoflavone substituted by hydroxy groups at positions 5 and 4'. It has a role as an immunomodulator, an antineoplastic agent and a metabolite. It is a hyd...
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  • 6
    6"-O-Malonylglycitin
    • Cat. No.:
    • B139387
    • CAS No.:
    • 137705-39-6
    • Molecular Formula:
    • C25H24O13
    • Molecular Weight:
    • 532.4 g/mol
    Description
    Malonylglycitin is a glycosyloxyisoflavone that is glycitin substituted by a malonyl group at position 6''. It has a role as a plant metabolite. It is a glycosyloxyisoflavone, a hydroxyisoflavone, a malonate est...
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  • Cyclocommunol
    Cyclocommunol
    • Cat. No.:
    • B180364
    • CAS No.:
    • 145643-96-5
    • Molecular Formula:
    • C20H16O6
    • Molecular Weight:
    • 352.3 g/mol
    Description
    Cyclocommunol is an extended flavonoid.
    Cyclocommunol has been reported in Artocarpus altilis with data available.
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  • Engeletin
    Engeletin
    • Cat. No.:
    • B1671289
    • CAS No.:
    • 572-31-6
    • Molecular Formula:
    • C21H22O10
    • Molecular Weight:
    • 434.4 g/mol
    Description
    Engeletin has been reported in Camellia reticulata, Osyris alba, and other organisms with data available.
    Engeletin is a metabolite found in or produced by Saccharomyces cerevisiae.
    dihydroflavonol glycosi...
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  • Robinetin
    Robinetin
    • Cat. No.:
    • B1679494
    • CAS No.:
    • 490-31-3
    • Molecular Formula:
    • C15H10O7
    • Molecular Weight:
    • 302.23 g/mol
    Description
    Robinetin is a pentahydroxyflavone that is flavone substituted by hydroxy groups at positions 3, 7, 3, 4' and 5'. It has a role as a plant metabolite. It is a pentahydroxyflavone and a 7-hydroxyflavonol.
    Robi...
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  • Robustaflavone
    Robustaflavone
    • Cat. No.:
    • B1679496
    • CAS No.:
    • 49620-13-5
    • Molecular Formula:
    • C30H18O10
    • Molecular Weight:
    • 538.5 g/mol
    Description
    Robustaflavone is a biflavonoid that is obtained by oxidative coupling of two molecules of apigenin resulting in a bond between positions C-3 of the hydroxyphenyl ring and C-6 of the chromene ring. Isolated from...
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  • 5,7,3',4'-Tetrahydroxy-6-methoxyflavanone-7-glucoside
    5,7,3',4'-Tetrahydroxy-6-methoxyflavanone-7-glucoside
    • Cat. No.:
    • B12370063
    • CAS No.:
    • Molecular Formula:
    • C22H24O12
    • Molecular Weight:
    • 480.4 g/mol
    Description
    5,7,3',4'-Tetrahydroxy-6-methoxyflavanone-7-glucoside is a useful research compound. Its molecular formula is C22H24O12 and its molecular weight is 480.4 g/mol. The purity is usually 95%.
    BenchChem offers h...
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  • Formononetin-8-C-beta-D-apiofuranosyl-(1->6)-O-beta-D-glucopyranoside
    Formononetin-8-C-beta-D-apiofuranosyl-(1->6)-O-beta-D-g...
    • Cat. No.:
    • B13443214
    • CAS No.:
    • Molecular Formula:
    • C27H30O13
    • Molecular Weight:
    • 562.5 g/mol
    Description
    Formononetin-8-C-beta-D-apiofuranosyl-(1->6)-O-beta-D-glucopyranoside is a useful research compound. Its molecular formula is C27H30O13 and its molecular weight is 562.5 g/mol. The purity is usually 95%.
    Be...
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  • Xanthine oxidase-IN-8
    Xanthine oxidase-IN-8
    • Cat. No.:
    • B13910170
    • CAS No.:
    • Molecular Formula:
    • C44H58O23
    • Molecular Weight:
    • 954.9 g/mol
    Description
    Xanthine oxidase-IN-8 is a useful research compound. Its molecular formula is C44H58O23 and its molecular weight is 954.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Xanthine oxidase-IN-...
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  • 5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone
    5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone
    • Cat. No.:
    • B15589530
    • CAS No.:
    • Molecular Formula:
    • C18H16O8
    • Molecular Weight:
    • 360.3 g/mol
    Description
    2-(2,6-Dihydroxyphenyl)-5-hydroxy-6,7,8-trimethoxychromen-4-one has been reported in Lagochilus leiacanthus, Scutellaria alpina, and other organisms with data available.
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